Cas no 172595-71-0 (methyl 5-methoxy-1-methyl-indole-3-carboxylate)

• Product Name: methyl 5-methoxy-1-methyl-indole-3-carboxylate
• CAS No: 172595-71-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD06204274
• CID: 4613780
• PubChem ID: 54107569
• Update Time: 2025-06-26

methyl 5-methoxy-1-methyl-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methoxy-1-methyl-1H-indole-3-carboxylate
• methyl 5-methoxy-1-methyl-indole-3-carboxylate

• MDL： MFCD06204274
• Inchi： 1S/C12H13NO3/c1-13-7-10(12(14)16-3)9-6-8(15-2)4-5-11(9)13/h4-7H,1-3H3
• InChI Key： NEVGJVIWXVBTQE-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OC)C=C2)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on methyl 5-methoxy-1-methyl-indole-3-carboxylate

Methyl 5-methoxy-1-methyl-indole-3-carboxylate (CAS No. 172595-71-0): A Comprehensive Overview in Modern Chemical Biology

Methyl 5-methoxy-1-methyl-indole-3-carboxylate (CAS No. 172595-71-0) is a significant compound in the realm of chemical biology, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This indole derivative, characterized by its methoxy and methyl substituents, possesses a rich chemical profile that makes it a valuable scaffold for various pharmacological applications.

The compound's molecular structure, featuring an indole core with 5-methoxy and 1-methyl functional groups, contributes to its distinct biological activity. Indole derivatives are well-documented for their role in modulating biological pathways, particularly in the context of neurotransmitter systems and immune responses. The presence of these specific substituents enhances the compound's interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has shown increasing interest in indole-based compounds due to their potential therapeutic benefits. Methyl 5-methoxy-1-methyl-indole-3-carboxylate has been studied for its potential role in various neurological disorders, including depression and anxiety. Preliminary studies suggest that this compound may interact with serotonin receptors, thereby influencing mood regulation. The exact mechanism of action remains under exploration, but the preliminary findings are encouraging for future drug development.

The synthesis of Methyl 5-methoxy-1-methyl-indole-3-carboxylate involves a series of well-established organic reactions, including condensation and functional group transformations. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, making it more efficient and scalable for industrial applications.

One of the key aspects of studying Methyl 5-methoxy-1-methyl-indole-3-carboxylate is its potential as a lead compound for drug discovery. Researchers have leveraged its structural features to design analogs with enhanced biological activity. Computational modeling and high-throughput screening techniques have been instrumental in identifying derivatives with improved pharmacokinetic properties. These efforts are part of a broader trend toward rational drug design, where computational tools play a crucial role in accelerating the discovery process.

The compound's stability under various conditions is another critical factor that has been extensively studied. Methyl 5-methoxy-1-methyl-indole-3-carboxylate exhibits good stability in aqueous solutions at physiological pH, making it suitable for formulation in pharmaceutical products. Additionally, its solubility profile has been optimized to enhance bioavailability, ensuring effective delivery to target tissues.

Ethical considerations are paramount when conducting research involving indole derivatives like Methyl 5-methoxy-1-methyl-indole-3-carboxylate. Rigorous testing is conducted to assess potential side effects and ensure safety for human use. Preclinical studies involving cell cultures and animal models provide valuable insights into the compound's toxicity profile before it progresses to clinical trials.

The role of Methyl 5-methoxy-1-methyl-indole-3-carboxylate in therapeutic applications extends beyond neurological disorders. Emerging research suggests its potential utility in treating inflammatory conditions by modulating immune responses. The compound's ability to interact with specific enzymes and receptors involved in inflammation makes it a promising candidate for developing novel anti-inflammatory drugs.

The future of Methyl 5-methoxy-1-methyl-indole-3-carboxylate research lies in interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining experimental data with computational modeling, researchers can gain deeper insights into its mechanisms of action and explore new therapeutic avenues. This collaborative approach is essential for translating laboratory findings into tangible medical breakthroughs.

In conclusion, Methyl 5-methoxy-1-methyl-indole-3-carboxylate (CAS No. 172595-71-0) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for studying neurological and inflammatory disorders. As research continues to uncover new applications for this indole derivative, it is poised to play an increasingly important role in the development of next-generation therapeutics.